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Introduction

JNJ-65355394 is a potent and selective chemical probe that inhibits O-GIcNAc hydrolase
(OGA), the enzyme responsible for removing O-linked N-acetylglucosamine (O-GIcNAc) from
proteins.[1] By inhibiting OGA, JNJ-65355394 |leads to an increase in the overall level of
protein O-GlcNAcylation within the cell. This post-translational modification plays a crucial role
in regulating a wide array of cellular processes, including signal transduction, transcription, and
metabolism. The ability to manipulate O-GlcNAcylation levels with inhibitors like INJ-65355394
makes it a valuable tool for studying the functional roles of this modification in health and
disease.

These application notes provide a detailed, representative experimental protocol for the use of
JNJ-65355394 in cell culture, based on established methodologies for similar OGA inhibitors. It
also outlines the key signaling pathways known to be affected by OGA inhibition and presents
relevant quantitative data in a clear, tabular format.

Data Presentation
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The following table summarizes key quantitative data for JINJ-65355394.

Parameter Value Source
Molecular Weight 358.50 g/mol [1112][3]
CAS Number 2230598-99-7 [11[2][3]
Chemical Formula C19H26N40S [1112][3]

Not explicitly stated for JINJ-

Recommended Starting 1 uM 65355394, but a common
Concentration (In Vitro) H starting point for potent OGA
inhibitors.

Based on common practice for
Solubility Soluble in DMSO similar small molecule

inhibitors.

Signaling Pathways Affected by JNJ-65355394

Inhibition of OGA by JNJ-65355394 leads to hyper-O-GlcNAcylation of numerous intracellular
proteins, thereby modulating various signaling pathways. Two of the most well-documented
pathways affected are the NF-kB and Akt signaling cascades.

Downstream Signaling Pathways
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JNJ-65355394 inhibits OGA, leading to increased protein O-GIcNAcylation and modulation of
downstream signaling.
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NF-kB Signaling Pathway

Increased O-GIcNAcylation has been shown to enhance the activity of the transcription factor
NF-kB.[4][5] This can occur through the direct O-GIcNAcylation of NF-kB subunits, such as
p65, which can affect its ability to bind to DNA and activate gene transcription.[4] This can lead
to an altered expression of genes involved in inflammation, immunity, and cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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